Cas no 3739-98-8 ((Trimethylsilylmethyl)triphenylphosphonium iodide)

(Trimethylsilylmethyl)triphenylphosphonium iodide is a versatile organophosphorus reagent widely used in synthetic organic chemistry. Its key advantage lies in its role as a stabilized ylide precursor, facilitating Wittig-type olefination reactions under mild conditions. The trimethylsilyl group enhances stability while maintaining reactivity, allowing for selective transformations. This compound is particularly valuable in the synthesis of alkenes, including sterically hindered or sensitive substrates, due to its controlled reactivity profile. It also finds utility in nucleophilic substitutions and as a precursor for further functionalization. The reagent's crystalline solid form ensures convenient handling and storage, making it a practical choice for laboratory applications requiring precise control over carbon-carbon bond formation.
(Trimethylsilylmethyl)triphenylphosphonium iodide structure
3739-98-8 structure
Product Name:(Trimethylsilylmethyl)triphenylphosphonium iodide
CAS No:3739-98-8
MF:C22H26IPSi
MW:476.405580043793
CID:84852
PubChem ID:22461619
Update Time:2025-10-29

(Trimethylsilylmethyl)triphenylphosphonium iodide Chemical and Physical Properties

Names and Identifiers

    • (Trimethylsilylmethyl)triphenylphosphonium iodide
    • triphenyl(trimethylsilylmethyl)phosphanium,iodide
    • Trimethylsilylmethyltriphenylphosphonium iodide
    • Trimethylsilylmethyl-triphenylphosphoniumiodid
    • MFCD00051853
    • triphenyl(trimethylsilylmethyl)phosphanium;iodide
    • Trimethylsilylmethyl triphenylphosphonium iodide
    • triphenyl[(trimethylsilyl)methyl]phosphanium iodide
    • Triphenyl((trimethylsilyl)methyl)phosphonium iodide
    • SCHEMBL2451178
    • DTXSID70625784
    • AKOS017345109
    • 3739-98-8
    • FT-0605361
    • Triphenyl((trimethylsilyl)methyl)phosphoniumiodide
    • triphenyl(trimethylsilylmethyl)phosphonium iodide
    • MDL: MFCD00051853
    • Inchi: 1S/C22H26PSi.HI/c1-24(2,3)19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22;/h4-18H,19H2,1-3H3;1H/q+1;/p-1
    • InChI Key: PPORXBBMZZFXTB-UHFFFAOYSA-M
    • SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C[Si](C)(C)C
    • BRN: 4070136

Computed Properties

  • Exact Mass: 476.05900
  • Monoisotopic Mass: 476.05861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: 185 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 13.59000
  • LogP: 2.28020
  • Sensitiveness: Moisture & Light Sensitive
  • Vapor Pressure: No date available

(Trimethylsilylmethyl)triphenylphosphonium iodide Security Information

(Trimethylsilylmethyl)triphenylphosphonium iodide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(Trimethylsilylmethyl)triphenylphosphonium iodide Pricemore >>

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Additional information on (Trimethylsilylmethyl)triphenylphosphonium iodide

The Compound CAS No 3739-98-8: (Trimethylsilylmethyl)triphenylphosphonium Iodide

The compound with CAS No 3739-98-8, commonly referred to as (Trimethylsilylmethyl)triphenylphosphonium iodide, is a significant entity in the field of organometallic chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in various chemical reactions. The trimethylsilylmethyl group attached to the triphenylphosphonium moiety imparts distinctive electronic and steric characteristics, making it a valuable reagent in modern synthetic chemistry.

Recent studies have highlighted the role of (Trimethylsilylmethyl)triphenylphosphonium iodide in catalytic processes, particularly in the realm of asymmetric synthesis. Its ability to act as a phase-transfer catalyst has been extensively explored, enabling efficient reactions under mild conditions. Researchers have demonstrated its effectiveness in facilitating nucleophilic substitutions, where the trimethylsilylmethyl group plays a pivotal role in stabilizing transition states and enhancing reaction kinetics.

One of the most notable advancements involving this compound is its application in the synthesis of bioactive molecules. The trimethylsilylmethyl group's compatibility with biological systems has made it a preferred choice in medicinal chemistry. For instance, recent findings suggest that derivatives of this compound can serve as potential leads for anti-inflammatory and anticancer drug development.

In terms of material science, (Trimethylsilylmethyl)triphenylphosphonium iodide has been employed as a precursor for the synthesis of novel silicon-containing polymers. These polymers exhibit exceptional thermal stability and mechanical properties, making them suitable for high-tech applications such as aerospace materials and advanced electronics.

The synthesis of this compound typically involves a two-step process: first, the preparation of the triphenylphosphonium salt, followed by its reaction with trimethylsilylmethanol under specific conditions. This method ensures high purity and reproducibility, which are critical for its application in sensitive chemical reactions.

From an environmental standpoint, researchers have been exploring greener synthesis routes for (Trimethylsilylmethyl)triphenylphosphonium iodide to minimize waste and reduce ecological impact. Recent breakthroughs include the use of microwave-assisted synthesis, which not only accelerates the reaction but also significantly reduces energy consumption.

In conclusion, (Trimethylsilylmethyl)triphenylphosphonium iodide (CAS No 3739-98-8) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across synthetic chemistry, medicinal research, and materials science underscore its importance in contemporary scientific endeavors. As research continues to uncover new potentials for this compound, it is poised to play an even more prominent role in advancing technological and therapeutic innovations.

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